
Environmental fate and biodegradability of butyl
acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl acetate

Cat. No.: B1676999 Get Quote

An In-depth Technical Guide to the Environmental Fate and Biodegradability of Butyl Acetate

Executive Summary
This technical guide provides a comprehensive overview of the environmental fate and

biodegradability of butyl acetate, a widely used industrial solvent. N-butyl acetate is

characterized by its rapid environmental degradation and low potential for bioaccumulation.[1]

When released, it primarily partitions to the atmosphere, where it undergoes photochemical

oxidation with a half-life of several days.[2][3] In aquatic environments, its fate is governed by

volatilization, hydrolysis, and rapid biodegradation.[2][3] N-butyl acetate is classified as

"readily biodegradable" according to OECD guidelines, with studies showing extensive

degradation (over 80%) within 28 days.[2][4] The primary biodegradation pathway involves

hydrolysis to butanol and acetic acid, which are subsequently mineralized by microorganisms.

[5][6] This document summarizes key quantitative data, details standard experimental protocols

for assessing biodegradability, and provides diagrams to illustrate the principal environmental

processes.

Physicochemical Properties and Environmental
Partitioning
The environmental behavior of butyl acetate is largely dictated by its physicochemical

properties. Its moderate water solubility and relatively high vapor pressure indicate that upon

release, it will partition between the atmosphere and water, with volatilization being a significant
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process.[1][3] The low octanol-water partition coefficient (Log Kow) suggests a low potential for

bioaccumulation in organisms and minimal adsorption to soil or sediment.[1][2]

Table 1: Physicochemical Properties of n-Butyl Acetate

Property Value Reference

Molecular Formula C₆H₁₂O₂ [3]

Molecular Weight 116.16 g/mol [3]

Vapor Pressure 11.5 mmHg at 25°C [3]

Water Solubility 6,700 - 8,330 mg/L at 25°C [3]

Log Kow (Octanol-Water

Partition Coefficient)
1.8 - 1.82 [1][2][3]

Henry's Law Constant 2.93 x 10⁻⁴ atm-m³/mol [3] (Calculated)

| Bioconcentration Factor (BCF) | 7 (Estimated) |[3] |

Environmental Fate
Butyl acetates released into the environment will volatilize into the atmosphere, dissolve in

water, and exhibit high mobility in soil.[1][2] Degradation occurs through distinct processes in

each environmental compartment.

Atmospheric Fate
The primary fate of butyl acetate released to the environment is volatilization into the

atmosphere.[1][7] In the vapor phase, it is degraded by reacting with photochemically-produced

hydroxyl (•OH) radicals.[2][3] Direct photolysis is not expected to be a significant removal

process as butyl acetate does not absorb light at wavelengths greater than 290 nm.[3]

Table 2: Atmospheric Degradation of Butyl Acetate Isomers
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Isomer Process
Rate Constant
(cm³/molecule-
sec)

Atmospheric
Half-Life

Reference

n-Butyl
Acetate

Reaction with
•OH radicals

4.15 x 10⁻¹²
3.2 days
(Estimated)

[3][8]

Isobutyl Acetate
Reaction with

•OH radicals
Not specified

1.9 - 2.3 days

(Calculated)
[2]

tert-Butyl Acetate
Reaction with

•OH radicals
4.4 x 10⁻¹³

~36 days

(Calculated)
[2]

| tert-Butyl Acetate | Reaction with Chlorine atoms | 1.6 x 10⁻¹¹ | Not specified |[2] |

Aquatic Fate
In the aquatic environment, butyl acetate is subject to three main fate processes: volatilization,

hydrolysis, and biodegradation.

Volatilization: Due to its Henry's Law constant, volatilization from water surfaces is an

important fate process.[1][3] Estimated volatilization half-lives are approximately 6.5 hours

for a model river and 5.3 days for a model lake.[3]

Hydrolysis: Butyl acetate undergoes hydrolysis to form butanol and acetic acid.[5][6] This

reaction is pH-dependent, occurring faster under alkaline conditions.[2][9]

Table 3: Hydrolysis Half-life of n-Butyl Acetate

pH Temperature Half-Life Reference

7.0 25°C / 20°C 2 - 3.1 years [3][8]

8.0 25°C / 20°C 78 - 114 days [3][8]

| 9.0 | 20°C | 11.4 days |[8] |
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Biodegradation: As detailed in Section 3.0, biodegradation is a major and rapid degradation

pathway for butyl acetate in aquatic systems.[1][2]

Fate in Soil
If released to soil, n-butyl acetate is expected to have very high mobility and is unlikely to

adsorb to soil particles or sediment.[1][3] Due to its volatility and biodegradability, it is not

expected to persist in soil.
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Diagram 1: Key environmental fate and transport pathways for butyl acetate.
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Biodegradability
Butyl acetate is consistently reported as being readily biodegradable in aerobic environments.

[1][2][10] This implies that it will be rapidly and completely broken down by microorganisms in

environmental compartments like water and soil.

Biodegradation Pathway
The primary step in the aerobic biodegradation of butyl acetate is enzymatic hydrolysis, which

cleaves the ester bond to yield 1-butanol and acetic acid.[5][6][11] Both of these metabolites

are common, simple organic molecules that are easily utilized by a wide variety of

microorganisms and are readily mineralized to carbon dioxide and water through central

metabolic pathways.
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Experimental Workflow: OECD 301D Closed Bottle Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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